Cas no 1227571-32-5 (3-Hydroxy-6-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 3-Hydroxy-6-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1227571-32-5
• MF: C₆H₃F₃INO
• MW: 288.993804216385
• CID: 4689099
• Update Time: 2025-06-11

3-Hydroxy-6-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-6-iodo-2-(trifluoromethyl)pyridine
• FCH1344954
• 3-Hydroxy-6-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3F3INO/c7-6(8,9)5-3(12)1-2-4(10)11-5/h1-2,12H
• InChI Key： XSIFEMBTJKHSSC-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C(F)(F)F)=N1)O

Computed Properties

• Exact Mass: 288.921
• Monoisotopic Mass: 288.921
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1

Additional information on 3-Hydroxy-6-iodo-2-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Hydroxy-6-iodo-2-(trifluoromethyl)pyridine (CAS No. 1227571-32-5)

3-Hydroxy-6-iodo-2-(trifluoromethyl)pyridine (CAS No. 1227571-32-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of hydroxy, iodo, and trifluoromethyl groups on the pyridine ring makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. The compound's iodo-substitution also opens avenues for cross-coupling reactions, a hot topic in modern synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives like 3-Hydroxy-6-iodo-2-(trifluoromethyl)pyridine has surged, driven by their enhanced metabolic stability and lipophilicity—key properties for optimizing drug candidates. A trending search among chemists revolves around "trifluoromethylpyridine applications," highlighting its role in improving pharmacokinetics. Additionally, the compound's iodo-functionalization aligns with the growing interest in "C–I bond activation" strategies, a technique widely discussed in catalysis forums and AI-driven literature analysis tools.

From a synthetic perspective, CAS No. 1227571-32-5 serves as a building block for constructing complex scaffolds. Its hydroxy group allows for further derivatization via etherification or esterification, while the iodo moiety facilitates Suzuki-Miyaura or Sonogashira couplings—methods frequently queried in academic databases. The compound's relevance to "late-stage functionalization" (a trending topic in medicinal chemistry) further underscores its utility in streamlining drug development workflows.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, researchers exploring "green chemistry alternatives" for halogenated compounds often reference 3-Hydroxy-6-iodo-2-(trifluoromethyl)pyridine as a case study for sustainable halogen retention in bioactive designs. This aligns with broader industry shifts toward eco-friendly synthesis, a subject dominating recent conference agendas and AI-curated research feeds.

In summary, 3-Hydroxy-6-iodo-2-(trifluoromethyl)pyridine (CAS No. 1227571-32-5) exemplifies the intersection of innovation and practicality in organic chemistry. Its multifaceted reactivity and alignment with cutting-edge trends like "fluorine in drug design" and "transition-metal catalysis" ensure its continued prominence in high-impact research. As synthetic methodologies evolve, this compound will likely remain a cornerstone for addressing challenges in molecular diversification and therapeutic development.